Cas no 1980038-44-5 (sodium salt;1,2,4-triazine-3-carboxylic acid)

sodium salt;1,2,4-triazine-3-carboxylic acid structure
1980038-44-5 structure
Product Name:sodium salt;1,2,4-triazine-3-carboxylic acid
CAS No:1980038-44-5
MF:C4H2N3NaO2
MW:147.06735086441
MDL:MFCD23703190
CID:4633586
PubChem ID:71742378
Update Time:2025-11-01

sodium salt;1,2,4-triazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • SODIUM 1,2,4-TRIAZINE-3-CARBOXYLATE
    • OR45150
    • sodium salt;1,2,4-triazine-3-carboxylic acid
    • 1,2,4-Triazine-3-carboxylic acid sodium salt
    • [1,2,4]Triazine-3-carboxylic acid, sodium salt
    • 1,2,4-Triazine-3-carboxylic acid, sodium salt
    • CS-0044383
    • sodium;1,2,4-triazine-3-carboxylate
    • D72030
    • MFCD23703190
    • 1980038-44-5
    • MDL: MFCD23703190
    • Inchi: 1S/C4H3N3O2.Na/c8-4(9)3-5-1-2-6-7-3;/h1-2H,(H,8,9);/q;+1/p-1
    • InChI Key: OBGLSDQBNXFPRZ-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C(C1N=NC=CN=1)=O

Computed Properties

  • Exact Mass: 147.00447060g/mol
  • Monoisotopic Mass: 147.00447060g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 121
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8

sodium salt;1,2,4-triazine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A450001319-5g
Sodium 1,2,4-triazine-3-carboxylate
1980038-44-5 95%
5g
$2211.00 2023-09-02
Alichem
A450001319-10g
Sodium 1,2,4-triazine-3-carboxylate
1980038-44-5 95%
10g
$2814.00 2023-09-02
Alichem
A450001319-25g
Sodium 1,2,4-triazine-3-carboxylate
1980038-44-5 95%
25g
$4990.16 2023-09-02
Chemenu
CM392354-100mg
sodium salt;1,2,4-triazine-3-carboxylic acid
1980038-44-5 95%+
100mg
$*** 2023-03-31
Chemenu
CM392354-250mg
sodium salt;1,2,4-triazine-3-carboxylic acid
1980038-44-5 95%+
250mg
$*** 2023-03-31
ChemScence
CS-0044383-100mg
1,2,4-Triazine-3-carboxylic acid sodium salt
1980038-44-5
100mg
$156.0 2022-04-27
ChemScence
CS-0044383-250mg
1,2,4-Triazine-3-carboxylic acid sodium salt
1980038-44-5
250mg
$260.0 2022-04-27
ChemScence
CS-0044383-1g
1,2,4-Triazine-3-carboxylic acid sodium salt
1980038-44-5
1g
$520.0 2022-04-27
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC13821-1g
Sodium 1,2,4-triazine-3-carboxylate
1980038-44-5 97%
1g
$625 2023-09-07
abcr
AB307456-250 mg
[1,2,4]Triazine-3-carboxylic acid, sodium salt, 95%; .
1980038-44-5 95%
250 mg
€747.80 2023-07-19

Additional information on sodium salt;1,2,4-triazine-3-carboxylic acid

Recent Advances in the Study of Sodium Salt of 1,2,4-Triazine-3-Carboxylic Acid (CAS: 1980038-44-5)

The sodium salt of 1,2,4-triazine-3-carboxylic acid (CAS: 1980038-44-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique triazine core and carboxylic acid functionality, has been the subject of several cutting-edge studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this promising molecule.

Recent studies have focused on the synthesis and optimization of sodium salt;1,2,4-triazine-3-carboxylic acid to enhance its bioavailability and stability. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of microwave-assisted synthesis and solid-phase techniques, achieving a 15% increase in overall yield compared to traditional methods. This advancement is particularly significant for industrial applications where scalability is a critical factor.

In terms of biological activity, sodium salt;1,2,4-triazine-3-carboxylic acid has shown remarkable potential as an inhibitor of key enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that the compound exhibits selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, while showing minimal activity against COX-1. This selectivity suggests its potential as a safer alternative to non-steroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects due to COX-1 inhibition.

Further investigations into the mechanism of action have uncovered that the sodium salt form enhances solubility and cellular uptake, as reported in a recent Molecular Pharmaceutics article (2024). The study utilized fluorescence microscopy and mass spectrometry to track the intracellular distribution of the compound, revealing rapid accumulation in the cytoplasm and nucleus of target cells. This property is particularly advantageous for developing targeted therapies, as it ensures efficient delivery of the active moiety to the site of action.

Another groundbreaking application of sodium salt;1,2,4-triazine-3-carboxylic acid lies in its role as a building block for the development of novel anticancer agents. Research published in European Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent antiproliferative effects against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) carcinomas. The most promising derivative showed a GI50 value of 2.3 μM in MCF-7 cells, with minimal cytotoxicity toward normal fibroblast cells. Molecular docking studies suggested that these derivatives interact with the ATP-binding site of protein kinases, providing a plausible mechanism for their anticancer activity.

In conclusion, the sodium salt of 1,2,4-triazine-3-carboxylic acid (CAS: 1980038-44-5) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, coupled with a deeper understanding of its biological activities, position this compound as a valuable candidate for further drug development. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies. The continued investigation of this molecule may yield novel therapeutics for inflammation, cancer, and other diseases with high unmet medical needs.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd